Cas no 1445891-59-7 (Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate
• CAS No: 1445891-59-7
• MF: C₁₁H₁₀BrF₃O₃
• MW: 327.09451341629
• CID: 4976670
• Update Time: 2025-10-19

Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate
• ethyl 2-[3-bromo-4-(trifluoromethoxy)phenyl]acetate
• (3-bromo-4-trifluoromethoxy-phenyl)-acetic acid ethyl ester

• Inchi： 1S/C11H10BrF3O3/c1-2-17-10(16)6-7-3-4-9(8(12)5-7)18-11(13,14)15/h3-5H,2,6H2,1H3
• InChI Key： IVHSEVAKYGNUEE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate

Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate (CAS No. 1445891-59-7): A Comprehensive Overview

Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate (CAS No. 1445891-59-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The molecular structure of Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate consists of a phenyl ring substituted with a bromine atom at the 3-position and a trifluoromethoxy group at the 4-position, linked to an acetic acid ester moiety. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of both bromine and trifluoromethoxy groups enhances its reactivity, allowing for further functionalization and diversification in molecular design.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of trifluoromethoxy groups into pharmaceutical candidates has been particularly noteworthy, as it often leads to more potent and selective drug molecules. Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate, with its dual fluorinated and brominated substituents, exemplifies this trend and offers a versatile platform for medicinal chemists.

One of the most compelling aspects of Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate is its utility as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in the preparation of small-molecule modulators of enzyme activity, which are crucial for understanding disease mechanisms and identifying potential therapeutic interventions.

The bromine atom in the structure of Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate provides a handle for further chemical manipulation through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl systems, which are prevalent in many biologically active compounds. By employing palladium-catalyzed reactions, researchers can introduce aryl or heteroaryl groups at the position adjacent to the bromine, expanding the structural diversity of derivatives.

The trifluoromethoxy group not only enhances the lipophilicity of the molecule but also contributes to its metabolic stability. This property is particularly important in drug development, where prolonged half-life can lead to improved therapeutic efficacy. The combination of these two substituents makes Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the potential of Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate as a scaffold for virtual screening and drug discovery campaigns. Molecular modeling studies have revealed that this compound can interact with specific binding pockets on target proteins, suggesting its suitability for designing novel therapeutics. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling rapid identification of promising candidates for experimental validation.

In addition to its synthetic utility, Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate has been investigated for its potential biological activities. Preliminary studies have suggested that derivatives derived from this compound may exhibit properties relevant to neurological disorders, cancer therapy, and anti-inflammatory applications. While further research is needed to fully elucidate these effects, the preliminary findings underscore its significance as a lead compound in drug discovery efforts.

The synthesis of Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate itself is a testament to the progress in synthetic organic chemistry. Modern methodologies allow for efficient and scalable production of this intermediate, ensuring that it remains accessible for researchers worldwide. The ability to produce complex molecules like this with high yield and purity underscores the advancements in synthetic techniques and underscores their importance in facilitating innovation across multiple scientific disciplines.

In conclusion, Ethyl 3-bromo-4-(trifluoromethoxy)phenylacetate (CAS No. 1445891-59-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for synthetic chemists and medicinal chemists alike. As our understanding of fluorinated compounds continues to grow, so too will the applications of such versatile intermediates like this one.